2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: CCC(C#C)NC1=NC=CC(=N1)C(=O)O
• InChI: InChI=1S/C10H11N3O2/c1-3-7(4-2)12-10-11-6-5-8(13-10)9(14)15/h1,5-7H,4H2,2H3,(H,14,15)(H,11,12,13)
• InChIKey: CRTYRNGBGGXKBF-UHFFFAOYSA-N

2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid – Identity, Core Properties, and Procurement Baseline

2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid (CAS 1700439-98-0) is a heterocyclic small molecule (C₁₀H₁₁N₃O₂; MW 205.21 g/mol) comprising a pyrimidine core substituted at the 2-position with a chiral pent-1-yn-3-ylamino group and at the 4-position with a carboxylic acid [1]. The molecule presents a terminal alkyne, a secondary amine, and a free carboxylic acid as chemically addressable handles. Commercial availability is documented at a minimum purity specification of 95% . High‑strength, comparator‑backed biological or physicochemical differentiation data remain severely limited in the open literature for this specific compound.

1

Terminal alkyne handle for click-chemistry bioconjugation and covalent probe design

2

Racemic chiral center provides an enantiomer-optimization vector; chiral resolution required

3

Regioisomer-sensitive 2-amino-4-carboxy scaffold; explicit specification of substitution pattern essential

• [1] PubChem Compound Summary for CID 106232932, 2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid. National Center for Biotechnology Information, 2026. View Source

Why Regioisomeric or Close-Analog Substitution Fails for 2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid

Although regioisomers such as the 5‑carboxylic acid (CAS 1882805‑10‑8) and the 6‑amino‑4‑carboxylic acid (CAS 1866843‑67‑5) share identical molecular formula and computed bulk properties [1], the change in substitution position on the pyrimidine ring fundamentally alters hydrogen‑bond donor/acceptor geometry, metal‑chelation potential, and steric accessibility of the terminal alkyne [2]. In kinase inhibitor design, even a single‑atom shift in the carboxylic acid position can abolish hinge‑region binding or redirect selectivity across the kinome [3]. Consequently, substituting the 2‑amino‑4‑carboxylic acid scaffold with a positional isomer or a non‑alkynyl analog without experimental re‑validation carries a high risk of lost target engagement or synthetic dead‑end.

6-Amino regioisomer shares identical bulk properties but alters H-bond geometry

Computed descriptors cannot discriminate; the 2-amino-4-carboxy pattern may not be replicated, potentially affecting hinge-binding.

Non-alkynyl pyrimidine-4-carboxylic acid lacks click-chemistry competence

Absence of terminal alkyne prevents CuAAC bioconjugation; pathway for covalent probe or library diversification is lost.

5-Bromo analog locks the C-5 position, complicating late-stage diversification

Pre-installed halogen limits scaffold freedom; downstream Suzuki coupling may require additional handling, unlike the unsubstituted scaffold.

• [1] PubChem Compound Summaries for CID 106232932 (2,4-isomer) and CID 130551503 (6,4-isomer). Computed XLogP3‑AA = 1.4, HBD = 2, HBA = 5, TPSA = 75.1 Ų for both isomers. National Center for Biotechnology Information, 2026. View Source
• [2] PubChem Compound Summary for CID 130551503, 6-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid. National Center for Biotechnology Information, 2026. View Source
• [3] Islam Al-Khawaldeh et al. An alkynylpyrimidine-based covalent inhibitor that targets a unique cysteine in NF-κB-inducing kinase (NIK). RSC Medicinal Chemistry, 2022, 13, 1070–1077. View Source

Quantitative Evidence Differentiating 2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid from Closest Analogs

Computed Property Identity with the 6‑Amino‑4‑Carboxylic Acid Regioisomer Necessitates Functional, Not Bulk‑Property, Differentiation

The target 2‑amino‑4‑carboxylic acid regioisomer and its 6‑amino‑4‑carboxylic acid counterpart (CAS 1866843‑67‑5) exhibit identical computed XLogP3‑AA (1.4), hydrogen‑bond donor count (2), acceptor count (5), and topological polar surface area (75.1 Ų) [1]. Because bulk physicochemical descriptors cannot discriminate between the two, experimental selection must rest on the unique 2‑amino‑4‑carboxy pharmacophore geometry, which presents a distinct H‑bond donor–acceptor vector relative to the 6‑amino isomer.

Computed Property Identity

Computed

XLogP3-AA 1.4, HBD 2, HBA 5, TPSA 75.1 Ų (identical for 2-amino and 6-amino isomers)

Bulk descriptors cannot distinguish regioisomers; structural specification must confirm 2-amino-4-carboxy substitution.

PubChem computed descriptors; no experimental differentiation provided.

Evidence Dimension	Computed physicochemical property profile
Target Compound Data	XLogP3‑AA = 1.4; HBD = 2; HBA = 5; TPSA = 75.1 Ų
Comparator Or Baseline	6‑[(Pent‑1‑yn‑3‑yl)amino]pyrimidine‑4‑carboxylic acid (CID 130551503): XLogP3‑AA = 1.4; HBD = 2; HBA = 5; TPSA = 75.1 Ų
Quantified Difference	No quantitative difference in computed bulk properties; differentiation is entirely structure‑topology‑based
Conditions	PubChem computed descriptors (XLogP3 3.0, Cactvs 3.4.6.11)

Why This Matters

Procurement decisions cannot rely on computed bulk properties; the 2‑amino‑4‑carboxy substitution pattern must be explicitly specified because the regioisomer is physicochemically indistinguishable yet functionally distinct in target binding.

• [1] PubChem Compound Summary for CID 106232932. Computed properties: XLogP3‑AA = 1.4, HBD = 2, HBA = 5, TPSA = 75.1 Ų. National Center for Biotechnology Information, 2026. View Source

Terminal Alkyne Click‑Chemistry Handle vs. Non‑Alkynyl Pyrimidine‑4‑Carboxylic Acids

The pent‑1‑yn‑3‑yl substituent provides a terminal alkyne capable of copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) or strain‑promoted variants, enabling bioorthogonal conjugation, probe synthesis, or library diversification [1]. In contrast, the widely available pyrimidine‑4‑carboxylic acid (CAS 31462‑59‑6) lacks an alkyne and cannot participate in click reactions without additional functionalization. Alkynylpyrimidines have been validated as covalent cysteine traps in kinase targets, demonstrating that the alkyne is not merely a linker but a reactive warhead [2].

Terminal Alkyne Competence

Class-level inference

Alkyne present → competent for CuAAC; pyrimidine-4-carboxylic acid lacks alkyne

Enables covalent probe/library diversification; absent in non-alkynyl scaffold.

Inferred from alkynylpyrimidine covalent inhibitor literature.

Evidence Dimension	Bioorthogonal reactivity (click‑chemistry competence)
Target Compound Data	Terminal alkyne present; competent for CuAAC and thiol–yne reactions
Comparator Or Baseline	Pyrimidine‑4‑carboxylic acid (CAS 31462‑59‑6): no alkyne; zero click‑chemistry competence
Quantified Difference	Qualitative – alkyne present vs. absent; enables covalent probe/inhibitor strategies not possible with the non‑alkynyl scaffold
Conditions	Class‑level inference from alkynylpyrimidine covalent inhibitor literature

Why This Matters

For users building covalent probe libraries, targeted protein degraders, or bioconjugates, the terminal alkyne is a gatekeeper functional group absent in the parent pyrimidine‑4‑carboxylic acid, directly impacting synthetic utility and experimental workflow.

• [1] PubChem Compound Summary for CID 106232932. SMILES: CCC(C#C)NC1=NC=CC(=N1)C(=O)O. National Center for Biotechnology Information, 2026. View Source
• [2] Islam Al-Khawaldeh et al. An alkynylpyrimidine-based covalent inhibitor that targets a unique cysteine in NF-κB-inducing kinase (NIK). RSC Medicinal Chemistry, 2022, 13, 1070–1077. View Source

Baseline Vendor Purity vs. 5‑Bromo‑2‑(pent‑1‑yn‑3‑yl)amino Analog

The target compound is commercially supplied at a minimum purity of 95% (AKSci 4315EE) . A structurally close analog, 5‑bromo‑2‑(pent‑1‑yn‑3‑yl)aminopyrimidine‑4‑carboxylic acid (CAS 2172455‑13‑7), is also listed at 95% purity from the same supplier class [1]. The parity in commercial purity indicates that the non‑halogenated scaffold does not impose a purification penalty; the key differentiation is the absence of the 5‑bromo substituent, which preserves a free C‑5 position for downstream diversification (e.g., Suzuki coupling).

Commercial Purity Parity

Supplier data

95% (target) vs. 95% (5-bromo analog)

Non-halogenated scaffold maintains purity without purification penalty.

Based on vendor technical datasheets; independent verification recommended.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	95% (AKSci 4315EE; CAS 1700439‑98‑0)
Comparator Or Baseline	5‑Bromo‑2‑(pent‑1‑yn‑3‑yl)aminopyrimidine‑4‑carboxylic acid (CAS 2172455‑13‑7): 95%
Quantified Difference	0 percentage‑point difference in minimum purity; differentiation resides in the synthetic versatility of the C‑5 unsubstituted vs. brominated scaffold
Conditions	Vendor technical datasheet specifications (AKSci and analogous supplier data)

Why This Matters

When selecting a scaffold for parallel library synthesis, a 95% purity baseline with an unsubstituted C‑5 position offers a cleaner starting point for diversification compared to a pre‑halogenated analog that may require additional deprotection or metal‑scavenging steps.

• [1] Kuujia.com Product Page for 5-Bromo-2-(pent-1-yn-3-yl)aminopyrimidine-4-carboxylic acid (CAS 2172455-13-7). Accessed 2026. View Source

Chiral Center as a Latent Source of Stereochemical Differentiation

The pent‑1‑yn‑3‑ylamino side chain bears a chiral carbon at the C‑3 position, yielding a racemic mixture in the commercial product (no enantiopure specification provided) [1]. By comparison, the regioisomeric 6‑amino‑4‑carboxylic acid analog also contains the same chiral center, but literature on related alkynylpyrimidine kinase inhibitors demonstrates that the stereochemistry of the α‑alkynyl amine influences both biochemical potency and pharmacokinetic half‑life [2]. Researchers requiring enantiopure material for target‑engagement studies must therefore plan for chiral resolution or asymmetric synthesis—a consideration not applicable to achiral pyrimidine‑4‑carboxylic acid alternatives.

Stereochemical Complexity

Class-level inference

Racemic mixture; one stereogenic center at α-alkynyl amine

Stereochemistry may influence biological activity; chiral resolution needed for enantiopure studies.

No enantiomer-specific data available for this compound.

Evidence Dimension	Stereochemical complexity and downstream resolution requirement
Target Compound Data	Racemic mixture (one stereogenic center); enantiomers likely exhibit divergent biological activity based on class precedent
Comparator Or Baseline	Pyrimidine‑4‑carboxylic acid (CAS 31462‑59‑6): achiral; no stereochemical differentiation possible
Quantified Difference	Qualitative – presence vs. absence of a stereogenic center; class‑level precedent for enantiomer‑dependent potency differences
Conditions	Inference from alkynylpyrimidine SAR literature; no direct enantiomer‑specific data for this compound

Why This Matters

For lead‑optimization programs where target enantioselectivity is critical, the chiral scaffold offers an additional optimization vector absent in achiral analogs, but it also demands investment in chiral analytics or separation upfront.

• [1] PubChem Compound Summary for CID 106232932. SMILES CCC(C#C)NC1=NC=CC(=N1)C(=O)O indicates one stereogenic center. National Center for Biotechnology Information, 2026. View Source
• [2] Islam Al-Khawaldeh et al. An alkynylpyrimidine-based covalent inhibitor that targets a unique cysteine in NF-κB-inducing kinase (NIK). RSC Medicinal Chemistry, 2022, 13, 1070–1077. View Source

High‑Confidence Application Scenarios for 2-[(Pent-1-yn-3-yl)amino]pyrimidine-4-carboxylic acid Based on Quantitative Evidence

Covalent Probe and PROTAC Linker Assembly via Terminal Alkyne Click Chemistry

The terminal alkyne enables CuAAC conjugation to azide‑bearing fluorophores, biotin tags, or E3‑ligase recruiting motifs without perturbing the pyrimidine‑4‑carboxylic acid pharmacophore [1]. This scenario is inaccessible to non‑alkynyl pyrimidine‑4‑carboxylic acid building blocks and avoids the steric hindrance of the 6‑amino regioisomer, where the alkyne is positioned closer to the carboxylic acid group.

Kinase‑Focused Fragment Library Design Using the 2‑Amino‑4‑Carboxy Hinge‑Binder Motif

The 2‑amino‑4‑carboxy arrangement mimics the canonical ATP‑competitive hinge‑binding motif found in numerous kinase inhibitors. Combined with the terminal alkyne, which can act as a covalent warhead targeting rare cysteines as demonstrated for NIK [2], the scaffold offers a dual non‑covalent/covalent design strategy that the 5‑carboxylic acid regioisomer cannot replicate due to altered hinge‑region geometry.

Parallel Library Synthesis with Unsubstituted C‑5 Position for Late‑Stage Diversification

With a commercial purity of 95% and a free C‑5 position on the pyrimidine ring, the compound serves as a versatile intermediate for Suzuki, Sonogashira, or C–H activation chemistries. This contrasts with the 5‑bromo analog, which locks the C‑5 position and introduces a heavy atom that must be carried through the synthetic sequence, complicating mass‑spectrometry analysis and potentially introducing toxicity flags [3].

Stereochemistry‑Dependent Target‑Engagement Optimization in Lead Series

The chiral pent‑1‑yn‑3‑ylamino substituent provides a handle for enantiomer separation and subsequent differential activity profiling. In kinase inhibitor campaigns, enantiomeric pairs have shown divergent potency and selectivity [2]. Researchers who require stereochemically pure material can leverage this scaffold for structure–activity relationship studies that achiral pyrimidine‑4‑carboxylic acids cannot support.

Application

Selection Property

Validation Focus

Click-chemistry bioconjugation studies

Terminal alkyne functional handle

Conjugation efficiency and bioorthogonality

Hinge-binder fragment screening

2-Amino-4-carboxy hinge-binding motif

Kinase panel selectivity and hinge-binding confirmation

C-5 unsubstituted scaffold diversification

Free C-5 position (no halogen pre-installed)

Suzuki/Sonogashira coupling yield and purity

Stereochemistry-dependent target engagement

Chiral center for enantiomer separation

Enantiomer-specific activity profiling and resolution method

• [1] PubChem Compound Summary for CID 106232932. SMILES and structural features. National Center for Biotechnology Information, 2026. View Source
• [2] Islam Al-Khawaldeh et al. An alkynylpyrimidine-based covalent inhibitor that targets a unique cysteine in NF-κB-inducing kinase (NIK). RSC Medicinal Chemistry, 2022, 13, 1070–1077. View Source
• [3] Kuujia.com Product Page for 5-Bromo-2-(pent-1-yn-3-yl)aminopyrimidine-4-carboxylic acid (CAS 2172455-13-7). Accessed 2026. View Source